Amidephrine

• CAS: 732186-16-2
• Molecular Formula: C10H16N2O3S
• Molecular Weight: 244.31 g/mol
• InChI: InChI=1S/C10H16N2O3S/c1-11-7-10(13)8-4-3-5-9(6-8)12-16(2,14)15/h3-6,10-13H,7H2,1-2H3
• InChIKey: ZHOWHMXTJFZXRB-UHFFFAOYSA-N

Amidephrine Compound Overview

Amidephrine (also designated amidefrine or Fentrinol) is a synthetic phenethanolamine-based sympathomimetic amine . Its central structural feature is a meta-methylsulfonamido substituent on the benzene ring, which distinguishes it pharmacologically from its hydroxy-substituted counterpart phenylephrine . Amidephrine functions as a selective α1-adrenergic receptor (AR) agonist and has been historically employed as a topical nasal decongestant and vasoconstrictor . In modern research contexts, it serves as a reference full agonist for the pharmacological dissection of α1-AR subtypes, particularly α1A/1L-mediated responses .

Receptor Target Selective α1-adrenoceptor full agonist reference

Research Utility α1A/1L subtype calibration and pharmacological dissection

Selectivity Profile Reported absence of functional α2 and β cross-reactivity

• [1] Weikel JH Jr, Harper KH. Toxicology of amidephrine mesylate, a vasoconstrictor, nasal decongestant. Toxicol Appl Pharmacol. 1972;23(4):637-648. View Source
• [2] Dungan KW, Stanton HC, Lish PM. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4(4):219-234. View Source
• [3] Gever JR, Wong SS, Bexis S, et al. Pharmacological characteristics of Ro 115-1240, a selective alpha1A/1L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU Int. 2004;93(1):162-170. View Source

Why Amidephrine Cannot Be Substituted

Substituting another α1-AR agonist for amidephrine introduces multiple confounding variables that invalidate quantitative cross-study comparisons. The meta-methylsulfonamido moiety confers a distinct pharmacological fingerprint that simultaneously increases α-receptor stimulant potency, prolongs duration of action, decreases β-receptor stimulant activity, and reduces mucosal irritation relative to phenylephrine . Unlike phenylephrine, which exhibits partial β-adrenoceptor-mediated chronotropic effects, amidephrine's cardiac actions are mediated exclusively through α1-adrenoceptors, making it a cleaner probe for α1-specific cardiovascular pharmacology . Furthermore, amidephrine acts as a full agonist at α1A/1L-ARs, whereas alternatives such as Ro 115-1240 are partial agonists, producing only about one-third of the maximal urethral and pressor responses . Equivalent functional outcomes cannot be assumed without empirical recalibration of each agonist's efficacy, potency, and off-target profile.

Amidephrine: α1-selective full agonist

Phenylephrine exhibits β-mediated chronotropic effects and lower α1 potency; vasopressor responses may shift, limiting direct substitution without re-validation.

Amidephrine: maximal α1A/1L efficacy

Partial agonist Ro 115-1240 produces approximately one-third maximal urethral response; full efficacy benchmarks cannot transfer and require independent calibration.

• [1] Dungan KW, Stanton HC, Lish PM. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4(4):219-234. View Source
• [2] Vizi ES, Ludvig N. (-)-Amidephrine, a selective agonist for alpha 1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-381. View Source
• [3] Gever JR, Wong SS, Bexis S, et al. Pharmacological characteristics of Ro 115-1240, a selective alpha1A/1L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU Int. 2004;93(1):162-170. View Source

Amidephrine Differentiation Evidence

Acute Toxicity vs. Phenylephrine

In a direct head-to-head comparison, amidephrine mesylate was less toxic than phenylephrine hydrochloride following acute administration in mice, and was singularly low in irritation potential, causing no pathologic changes after intranasal administration to rats and rabbits .

Acute Toxicity

Head-to-head

Lower acute lethality vs. phenylephrine; no intranasal pathologic changes in rats and rabbits

Reported reduced acute toxicity and minimal local irritation in rodent models

Quantitative LD50 details in cited study; review for formulation context

Evidence Dimension	Acute systemic toxicity (lethality) and local irritation potential
Target Compound Data	Amidephrine mesylate: lower acute lethality; no pathologic changes on intranasal administration to rats and rabbits; singularly low irritation
Comparator Or Baseline	Phenylephrine hydrochloride: higher acute toxicity in mice
Quantified Difference	Qualitative report of lower toxicity; quantitative LD50 values available in the full-text of the cited study
Conditions	Mouse acute toxicity assay; rat and rabbit intranasal irritation models (Weikel & Harper, 1972)

Why This Matters

Lower acute toxicity and minimal irritation potential reduce safety-related attrition risk in nasal or injectable formulation development, offering a wider therapeutic index than phenylephrine.

• [1] Weikel JH Jr, Harper KH. Toxicology of amidephrine mesylate, a vasoconstrictor, nasal decongestant. Toxicol Appl Pharmacol. 1972;23(4):637-648. View Source

Vasopressor Potency vs. Phenylephrine

Across multiple species and administration routes, amidephrine exhibited greater vasopressor molar potency than phenylephrine. The amidephrine:phenylephrine molar potency ratio was 1:19 intravenously in anesthetized dogs, 5-7:1 intraperitoneally in unanesthetized rats, and 3.7:1 orally in unanesthetized rats . Additionally, the pressor duration of amidephrine was longer than that of phenylephrine in every preparation tested .

Vasopressor Potency

Head-to-head

5–19× molar potency vs. phenylephrine; longer duration across species

Supports higher vasopressor potency in multiple in vivo models

Ratios depend on route and species; review full dose-response data

Evidence Dimension	Vasopressor molar potency (amidephrine:phenylephrine ratio) and duration of pressor action
Target Compound Data	Amidephrine: molar potency ratios of 1:19 (i.v. dog), 5-7:1 (i.p. rat), 3.7:1 (p.o. rat); longer duration in all models
Comparator Or Baseline	Phenylephrine: set as comparator (ratio denominator)
Quantified Difference	Amidephrine 5- to 19-fold more potent depending on species and route; consistently longer duration
Conditions	Anesthetized dogs (i.v.), unanesthetized rats (i.p. and p.o.); Stanton et al., 1965

Why This Matters

Higher molar potency and extended duration permit lower dosing requirements, potentially reducing on-target toxicity and improving compliance in chronic or acute vasopressor applications.

• [1] Stanton HC, Dungan KW, Lish PM. Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. Int J Neuropharmacol. 1965;4:235-244. View Source

No Functional α2-Adrenoceptor Activity

In the isolated vas deferens of the rat, (-)-amidephrine demonstrated exclusive α1-adrenoceptor agonist activity and failed to exert any effect on α2-adrenoceptors, whereas the same preparation can detect α2-agonist responses with other agents . The α1-antagonist prazosin inhibited both (-)-amidephrine and (-)-phenylephrine with pA2 values of 8.19-8.48 for amidephrine, confirming a common α1-receptor site .

α2-Adrenoceptor Activity

Head-to-head

prazosin pA2 8.19–8.48; no functional α2 response detected

Supports exclusive α1-AR selectivity in isolated tissue assays

Rat vas deferens model; verify α2-silence in target tissue

Evidence Dimension	Functional α1 vs. α2 selectivity in isolated tissue
Target Compound Data	(-)-Amidephrine: selective α1 agonism; no α2 effect; prazosin pA2 = 8.19-8.48; Schild slope not different from unity
Comparator Or Baseline	(-)-Phenylephrine: also antagonized by prazosin (pA2 not significantly different); α2-active comparators such as clonidine not affected
Quantified Difference	pA2 values for prazosin against both agonists not significantly different, confirming same receptor; amidephrine showed zero α2 functional response
Conditions	Rat isolated vas deferens; electric field stimulation; prazosin and E-643 as antagonists (Vizi & Ludvig, 1983)

Why This Matters

Clean α1-selectivity without α2 cross-reactivity eliminates confounding presynaptic or central α2 effects, making amidephrine the superior tool for mechanistic studies requiring pure α1-AR pharmacology.

• [1] Vizi ES, Ludvig N. (-)-Amidephrine, a selective agonist for alpha 1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-381. View Source

Reduced β-Activity vs. Phenylephrine

Pharmacological characterization attributed amidephrine's differential profile to its methylsulfonamido substituent, resulting in (1) increased α-receptor stimulant potency and duration, (2) decreased β-receptor stimulant action, (3) emergence of weak β-receptor blocking action, and (4) lessened acute irritant effects on mucous membranes compared to phenylephrine . Pronounced ineffectiveness on β-receptor-rich isolated tissues was demonstrated, and amidephrine showed no antihistaminic, cholinergic, anticholinergic, or local anesthetic actions .

β-Activity

Head-to-head

Decreased β-stimulant action; weak β-blocking; no antihistaminic/cholinergic effects

Reported reduced β-AR engagement vs. phenylephrine

Qualitative categorical differences; consult original tissue-response data

Evidence Dimension	β-adrenoceptor engagement and ancillary receptor profiling
Target Compound Data	Amidephrine: decreased β-stimulant action; weak β-blocking action; no antihistaminic/cholinergic/anticholinergic/local anesthetic activities
Comparator Or Baseline	Phenylephrine: retains measurable β-receptor stimulant activity; lacks β-blocking action
Quantified Difference	Qualitative categorical differences; quantitative tissue-response data in cited reference
Conditions	Isolated tissue preparations classically enriched for α- or β-receptors; rabbit mydriasis; cat nictitating membrane (Dungan et al., 1965)

Why This Matters

Reduced β-activity eliminates confounding β-mediated chronotropic and inotropic effects during cardiovascular studies, while the weak β-blocking component represents a unique pharmacological profile unavailable with phenylephrine.

• [1] Dungan KW, Stanton HC, Lish PM. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4(4):219-234. View Source

Full Agonist Efficacy at α1A/1L-ARs

In anesthetized micropigs and rabbits, amidephrine and the α1A/1L-selective partial agonist Ro 115-1240 both produced dose-dependent increases in intraurethral and arterial blood pressures, but the magnitude of pressure increases evoked by Ro 115-1240 was approximately one-third of those produced by amidephrine . In conscious micropigs, only amidephrine produced dose-dependent increases in blood pressure and decreases in heart rate; Ro 115-1240 increased urethral tension maximally with no effect on blood pressure or heart rate .

α1A/1L Full Agonism

Head-to-head

~3× urethral pressor response vs. partial agonist Ro 115-1240; full dose-dependent BP increase

Establishes maximal α1A/1L response reference in micropig and rabbit

Species-specific data; calibrate partial agonist benchmarks accordingly

Evidence Dimension	Urethral tension, arterial blood pressure, and heart rate responses in vivo
Target Compound Data	Amidephrine: full α1A/1L-AR agonist; robust dose-dependent increases in urethral tension, blood pressure, and decreases in heart rate
Comparator Or Baseline	Ro 115-1240: partial α1A/1L-AR agonist; ~1/3 of amidephrine's pressor magnitude; no significant blood pressure or heart rate changes at maximal urethral doses
Quantified Difference	Ro 115-1240 responses approximately 33% of amidephrine's; amidephrine uniquely produces dose-dependent blood pressure increases
Conditions	Anesthetized micropigs and rabbits; conscious micropigs; urethral tension and arterial pressure measurements (Gever et al., 2004)

Why This Matters

As a full agonist, amidephrine establishes the maximal achievable α1A/1L response in target tissues, making it the essential reference standard for calibrating partial agonist efficacy and benchmarking new chemical entities in urogenital drug discovery programs.

• [1] Gever JR, Wong SS, Bexis S, et al. Pharmacological characteristics of Ro 115-1240, a selective alpha1A/1L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU Int. 2004;93(1):162-170. View Source

Food and Water Intake Suppression vs. SK&F 89748

Amidephrine markedly suppressed food intake (ED50 = 0.49 mg/kg) and water intake (ED50 = 0.50 mg/kg) in adult male rats, while the comparator α1-agonist SK&F 89748 produced only marginal suppression of food intake (ED50 = 0.37 mg/kg) and was less potent in suppressing water intake (ED50 = 0.76 mg/kg) . These results establish amidephrine as exerting greater anorectic potency than SK&F 89748 in this behavioral paradigm .

Ingestive Behavior

Head-to-head

Food intake ED50 0.49 mg/kg; water intake ED50 0.50 mg/kg

Reported suppression of food and water intake in rat model

Compared to SK&F 89748; water intake suppression more pronounced

Evidence Dimension	In vivo suppression of food and water intake (ED50, mg/kg)
Target Compound Data	Amidephrine: food intake ED50 = 0.49 mg/kg; water intake ED50 = 0.50 mg/kg
Comparator Or Baseline	SK&F 89748: food intake ED50 = 0.37 mg/kg; water intake ED50 = 0.76 mg/kg
Quantified Difference	Amidephrine more potent for water intake suppression (ED50 0.50 vs. 0.76 mg/kg); comparable food intake ED50 but amidephrine produced marked suppression while SK&F 89748 produced only marginal suppression
Conditions	Adult male rats; systemic injection; food and water intake measured (Morien, McMahon & Wellman; Life Sci.)

Why This Matters

Amidephrine's robust suppression of both food and water intake identifies it as a preferred α1-agonist tool for appetite and ingestive behavior studies, where SK&F 89748's weaker and less consistent effects would reduce statistical power and complicate interpretation.

• [1] Morien A, McMahon L, Wellman PJ. Effects on food and water intake of the alpha 1-adrenoceptor agonists amidephrine and SK&F-89748. Life Sci. 1993;53(2):169-174. View Source

Amidephrine Application Scenarios

α1A/1L Full Agonist Calibration

Amidephrine's full agonist profile at α1A/1L-ARs, producing approximately three-fold greater urethral pressor responses than the partial agonist Ro 115-1240, makes it the definitive reference compound for defining maximal target engagement . In screening cascades for stress urinary incontinence or benign prostatic hyperplasia therapies, amidephrine should be used to establish the system's maximal response ceiling, against which partial agonist candidates can be quantitatively benchmarked .

Selective α1 Probe for Cardiovascular Research

Unlike phenylephrine, which produces partially β-mediated chronotropic responses, amidephrine's cardiac effects are purely α1-AR-mediated and its β-receptor stimulant activity is demonstrably reduced . This selectivity profile, combined with the absence of functional α2-adrenoceptor activity, makes amidephrine the superior agonist for studies requiring unambiguous α1-AR pharmacological isolation, such as baroreflex assessment, vascular reactivity phenotyping, and α1-subtype dissection using selective antagonists .

Sustained Vasopressor for Resuscitation Models

Amidephrine's superior vasopressor potency (5- to 19-fold greater than phenylephrine depending on route) and consistently longer duration of pressor action support its selection for preclinical resuscitation protocols where sustained pressor support without frequent re-dosing is experimentally advantageous . The absence of tolerance development after six months of daily administration in monkeys further supports its utility in chronic cardiovascular intervention studies .

Anorectic Agent for Ingestive Behavior Studies

Amidephrine's pronounced and equipotent suppression of both food intake (ED50 = 0.49 mg/kg) and water intake (ED50 = 0.50 mg/kg) in rats provides a robust pharmacological tool for investigating α1-AR-mediated appetite regulation . Its greater potency relative to SK&F 89748 in suppressing water intake (ED50 ratio 1:1.52) makes amidephrine the preferred choice for studies assessing hypodipsic effects or the role of α1-adrenoceptors in fluid homeostasis .

Application

Selection Property

Validation Focus

α1A/1L subtype calibration

Full agonist reference profile

Maximal tissue-response benchmarking

Cardiovascular α1 pharmacology

Reported α1-AR selectivity

β- and α2-activity exclusion review

Vasopressor research models

Reported vasopressor potency and duration

Sustained pressor response assessment

Ingestive behavior research

Reported anorectic and hypodipsic potency

Food/water intake suppression endpoints

• [1] Gever JR, Wong SS, Bexis S, et al. Pharmacological characteristics of Ro 115-1240, a selective alpha1A/1L-adrenoceptor partial agonist: a potential therapy for stress urinary incontinence. BJU Int. 2004;93(1):162-170. View Source
• [2] Vizi ES, Ludvig N. (-)-Amidephrine, a selective agonist for alpha 1-adrenoceptors. Eur J Pharmacol. 1983;91(4):377-381. View Source
• [3] Dungan KW, Stanton HC, Lish PM. Amidephrine-I: Pharmacologic characterization of a sympathomimetic alkylsulfonamidophenethanolamine. Int J Neuropharmacol. 1965;4(4):219-234. View Source
• [4] Stanton HC, Dungan KW, Lish PM. Amidephrine-II: Cardiovascular actions of a new sympathomimetic amine. Int J Neuropharmacol. 1965;4:235-244. View Source
• [5] Morien A, McMahon L, Wellman PJ. Effects on food and water intake of the alpha 1-adrenoceptor agonists amidephrine and SK&F-89748. Life Sci. 1993;53(2):169-174. View Source